Cas no 18281-92-0 (beta-D-Glucurono-gamma-lactone)

• Product Name: beta-D-Glucurono-gamma-lactone
• CAS No: 18281-92-0
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 2922300
• Update Time: 2024-03-01

beta-D-Glucurono-gamma-lactone Chemical and Physical Properties

Names and Identifiers

• beta-D-Glucurono-gamma-lactone
• VW1A2T399I
• beta-D-Glucofuranuronic acid, gamma-lactone
• Glucofuranuronic acid, gamma-lactone, beta-D-
• (2R,3R,3aR,6S,6aR)-2,3,6-trihydroxy-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-5-one
• beta-D-Glucofuranuronic acid 6,3-lactone
• Q27292044

• Inchi： 1S/C6H8O6/c7-1-3-4(12-5(1)9)2(8)6(10)11-3/h1-5,7-9H/t1-,2+,3-,4-,5-/m1/s1
• InChI Key： OGLCQHRZUSEXNB-APMUVNQYSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]2[C@H]1[C@@H](C(=O)O2)O)O)O

Computed Properties

• Exact Mass: 176.03208797 g/mol
• Monoisotopic Mass: 176.03208797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 96.2
• Molecular Weight: 176.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides